Cas no 35368-44-6 (2-(4-Chlorophenoxy)ethanethioamide)
35368-44-6 structure
Product Name:2-(4-Chlorophenoxy)ethanethioamide
CAS No:35368-44-6
MF:C8H8ClNOS
MW:201.673219680786
MDL:MFCD00052481
CID:89149
PubChem ID:2743550
Update Time:2025-04-18
2-(4-Chlorophenoxy)ethanethioamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-Chlorophenoxy)thioacetamide
- 2-(4-Chlorophenoxy)ethanethioamide
- (4-Chlor-phenoxy)-thioessigsaeure-amid
- 1-amino-2-(4-chlorophenoxy)ethane-1-thione
- 2-(2-FLUOROPHENYL)-5-PHENYL-6,6,6-TRIFLUOROHEX-3-YNE-2,5-DIOL
- 2-(4-chloro-phenoxy)-thioacetamide
- p-chlorophenoxythioacetamide
- AS-62036
- CCG-50340
- DTXSID70372488
- FT-0608617
- MFCD00052481
- HMS565H15
- SCHEMBL7841589
- SB77837
- Maybridge1_008441
- AKOS000168163
- 2-(4-Chlorophenoxy)thioacetamide, AldrichCPR
- 35368-44-6
- SR-01000639724-1
- Z295395122
- AIOQDHOVIDONNW-UHFFFAOYSA-N
- EN300-53204
- CS-0216635
-
- MDL： MFCD00052481
- Inchi： 1S/C8H8ClNOS/c9-6-1-3-7(4-2-6)11-5-8(10)12/h1-4H,5H2,(H2,10,12)
- InChI Key： AIOQDHOVIDONNW-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)OCC(N)=S
- BRN： 1952884
Computed Properties
- Exact Mass: 201.00200
- Monoisotopic Mass: 201.0015127g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 157
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: nothing
- Topological Polar Surface Area: 67.3Ų
Experimental Properties
- Color/Form: solid
- Density: 1.339
- Melting Point: 104-106°C
- Boiling Point: 338.6°C at 760 mmHg
- Flash Point: 158.6°C
- Refractive Index: 1.625
- PSA: 67.34000
- LogP: 2.70520
- Solubility: Insoluble
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
2-(4-Chlorophenoxy)ethanethioamide Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Hazard Category Code： 43
- Safety Instruction： S22-S24/25
-
Hazardous Material Identification：
- Safety Term：S22;S24/25
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-(4-Chlorophenoxy)ethanethioamide Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
2-(4-Chlorophenoxy)ethanethioamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B405340-25mg |
2-(4-Chlorophenoxy)ethanethioamide |
35368-44-6 | 25mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B405340-50mg |
2-(4-Chlorophenoxy)ethanethioamide |
35368-44-6 | 50mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B405340-250mg |
2-(4-Chlorophenoxy)ethanethioamide |
35368-44-6 | 250mg |
$ 95.00 | 2022-06-07 | ||
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | L12711-1g |
2-(4-Chlorophenoxy)thioacetamide, 97% |
35368-44-6 | 97% | 1g |
￥970.00 | 2023-02-28 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | L12711-5g |
2-(4-Chlorophenoxy)thioacetamide, 97% |
35368-44-6 | 97% | 5g |
￥3718.00 | 2023-02-28 | |
| eNovation Chemicals LLC | D765042-1g |
2-(4-Chlorophenoxy)ethanethioamide |
35368-44-6 | 97% | 1g |
$185 | 2024-06-07 | |
| Enamine | EN300-53204-0.1g |
2-(4-chlorophenoxy)ethanethioamide |
35368-44-6 | 95.0% | 0.1g |
$31.0 | 2025-03-21 | |
| Enamine | EN300-53204-0.25g |
2-(4-chlorophenoxy)ethanethioamide |
35368-44-6 | 95.0% | 0.25g |
$39.0 | 2025-03-21 | |
| Enamine | EN300-53204-0.5g |
2-(4-chlorophenoxy)ethanethioamide |
35368-44-6 | 95.0% | 0.5g |
$63.0 | 2025-03-21 | |
| Enamine | EN300-53204-1.0g |
2-(4-chlorophenoxy)ethanethioamide |
35368-44-6 | 95.0% | 1.0g |
$85.0 | 2025-03-21 |
2-(4-Chlorophenoxy)ethanethioamide Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
35368-44-6 (2-(4-Chlorophenoxy)ethanethioamide) Related Products
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